Cas no 90-21-1 (4-Chloro-5-hydroxynaphthalene-2,7-disulfonic acid)

4-Chloro-5-hydroxynaphthalene-2,7-disulfonic acid structure
90-21-1 structure
Product Name:4-Chloro-5-hydroxynaphthalene-2,7-disulfonic acid
CAS No:90-21-1
MF:C10H7ClO7S2
MW:338.741379976273
MDL:MFCD30744849
CID:807595
PubChem ID:66653
Update Time:2025-04-19

4-Chloro-5-hydroxynaphthalene-2,7-disulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 2,7-Naphthalenedisulfonicacid, 4-chloro-5-hydroxy-
    • 4-chloro-5-hydroxynaphthalene-2,7-disulfonic acid
    • 4-chloro-5-hydroxynaphthalene-2,7-disulphonic acid
    • 2,7-Naphthalenedisulfonicacid,4-chloro-5-hydroxy
    • 4-Chlor-5-hydroxy-naphthalin-2,7-disulfonsaeure
    • 4-chloro-5-hydroxy-naphthalene-2,7-disulfonic acid
    • EINECS 201-976-2
    • LS-11509
    • AKOS032954357
    • NS00039354
    • DTXSID50237980
    • MFCD30744849
    • 90-21-1
    • SCHEMBL4809088
    • 4-Chloro-5-hydroxynaphthalene-2,7-disulfonic acid
    • MDL： MFCD30744849
    • Inchi： 1S/C10H7ClO7S2/c11-8-3-6(19(13,14)15)1-5-2-7(20(16,17)18)4-9(12)10(5)8/h1-4,12H,(H,13,14,15)(H,16,17,18)
    • InChI Key： PGAVDCUYQQGYAK-UHFFFAOYSA-N
    • SMILES： ClC1=CC(=CC2C=C(C=C(C=21)O)S(=O)(=O)O)S(=O)(=O)O

Computed Properties

  • Exact Mass: 337.93200
  • Monoisotopic Mass: 337.932
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 561
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 146A^2
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.9

Experimental Properties

  • Color/Form: NA
  • Density: 1.887
  • Flash Point: 227.8±25.9 °C
  • Refractive Index: 1.726
  • PSA: 145.73000
  • LogP: 3.85380

4-Chloro-5-hydroxynaphthalene-2,7-disulfonic acid Security Information

4-Chloro-5-hydroxynaphthalene-2,7-disulfonic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C185585-500mg
4-Chloro-5-hydroxynaphthalene-2,7-disulfonic acid
 90-21-1
500mg
 $ 155.00 2022-06-06
TRC
C185585-1000mg
4-Chloro-5-hydroxynaphthalene-2,7-disulfonic acid
 90-21-1
1g
 $ 260.00 2022-06-06
TRC
C185585-5000mg
4-Chloro-5-hydroxynaphthalene-2,7-disulfonic acid
 90-21-1
5g
 $ 1030.00 2022-06-06
abcr
AB529413-500 mg
4-Chloro-5-hydroxynaphthalene-2,7-disulfonic acid; .
 90-21-1
500MG
 €151.00 2023-02-17
abcr
AB529413-1 g
4-Chloro-5-hydroxynaphthalene-2,7-disulfonic acid; .
 90-21-1
1g
 €172.20 2023-07-11
abcr
AB529413-5 g
4-Chloro-5-hydroxynaphthalene-2,7-disulfonic acid; .
 90-21-1
5g
 €389.30 2023-07-11
abcr
AB529413-10 g
4-Chloro-5-hydroxynaphthalene-2,7-disulfonic acid; .
 90-21-1
10g
 €539.60 2023-07-11
abcr
AB529413-25 g
4-Chloro-5-hydroxynaphthalene-2,7-disulfonic acid; .
 90-21-1
25g
 €1,115.80 2023-07-11
A2B Chem LLC
AD04407-500mg
4-Chloro-5-hydroxynaphthalene-2,7-disulfonic acid
 90-21-1 >95%
500mg
 $370.00 2024-05-20
A2B Chem LLC
AD04407-1g
4-Chloro-5-hydroxynaphthalene-2,7-disulfonic acid
 90-21-1 >95%
1g
 $384.00 2024-05-20

4-Chloro-5-hydroxynaphthalene-2,7-disulfonic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:90-21-1)4-Chloro-5-hydroxynaphthalene-2,7-disulfonic acid
Order Number:A1190321
Stock Status:in Stock
Quantity:25g/10g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:12
Price ($):638.0/311.0/226.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:90-21-1)4-Chloro-5-hydroxynaphthalene-2,7-disulfonic acid
A1190321
Purity:99%/99%/99%
Quantity:25g/10g/5g
Price ($):638.0/311.0/226.0
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